Cas no 1189451-03-3 (3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide)

• Product Name: 3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide
• CAS No: 1189451-03-3
• MF: C₂₄H₂₆N₄O₃
• MW: 418.488245487213
• CID: 5398264
• Update Time: 2025-07-16

3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-[(4-propoxyphenyl)methyl]propanamide
• 3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide

• Inchi： 1S/C24H26N4O3/c1-3-12-31-18-7-5-17(6-8-18)14-25-21(29)10-11-28-15-26-22-19-13-16(2)4-9-20(19)27-23(22)24(28)30/h4-9,13,15,27H,3,10-12,14H2,1-2H3,(H,25,29)
• InChI Key： ADZVRVUDTAFCIB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OCCC)C=C1)(=O)CCN1C=NC2C3=C(NC=2C1=O)C=CC(C)=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide

3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide: A Comprehensive Overview

The compound with CAS No. 1189451-03-3, known as 3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide, is a highly specialized molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds that exhibit unique structural features and potential bioactivity. The pyrimido[5,4-b]indole core of the molecule is particularly notable for its structural complexity and its role in mediating various pharmacological effects.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and oxidations. The 8-methyl and 4-oxo substituents on the pyrimido[5,4-b]indole ring are critical for stabilizing the molecule's structure and influencing its reactivity. Recent studies have demonstrated that these substituents play a pivotal role in modulating the compound's ability to interact with biological targets such as enzymes and receptors.

One of the most promising aspects of this compound is its potential application in drug discovery. Researchers have been exploring its ability to inhibit specific kinases and other enzymes associated with diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to selectively inhibit protein kinase C (PKC) isoforms, which are implicated in various pathological processes.

In addition to its enzymatic activity, the compound exhibits remarkable stability under physiological conditions. This attribute is crucial for its potential use as a therapeutic agent. The propanamide group attached to the pyrimido[5,4-b]indole core enhances solubility and bioavailability, making it more suitable for systemic administration. Furthermore, the presence of the (4-propoxyphenyl)methyl group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. Molecular docking studies conducted using software like AutoDock have revealed that the compound can form stable interactions with key residues in enzyme active sites. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The development of this compound also highlights the importance of interdisciplinary collaboration in modern drug discovery. Chemists work closely with biologists and pharmacologists to optimize molecular structures for desired pharmacokinetic properties. For example, iterative modifications to the pyrimido[5,4-b]indole core have led to significant improvements in both potency and selectivity.

In conclusion, 3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide represents a cutting-edge advancement in organic synthesis and pharmacology. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for future therapeutic applications. As research continues to unravel its full potential, this compound stands at the forefront of innovative drug development.